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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

An In-depth Technical Guide to the Physical and Chemical Properties of Tetrahydrofuran

Tetrahydrofuran (THF), also known as oxolane, is a heterocyclic organic compound with the
chemical formula (CH2)4O.[1] It is a colorless, water-miscible organic liquid of low viscosity with
an ether-like odor.[1][2] THF is classified as a polar aprotic solvent and is widely utilized in
research and industry as a versatile solvent and a precursor for polymers.[1][3] Its moderate
polarity allows it to dissolve a broad spectrum of nonpolar and polar chemical compounds.[1]

Physical Properties of Tetrahydrofuran

Tetrahydrofuran's physical characteristics make it a preferred solvent for a variety of
applications, including as a medium for chemical reactions, in coatings, adhesives, and printing
inks.[2][3][4] It is fully miscible with water and many organic solvents.[4][5]

Summary of Physical Data

The key physical properties of Tetrahydrofuran are summarized in the table below.
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Property Value Reference
Molecular Formula CaHsO [2]

Molar Mass 72.11 g/mol [2][3]
Appearance Colorless liquid [1]

Odor Ether-like [1112]
Density 0.8876 g/cm? (at 20 °C) [1]

Melting Point -108.4 °C (-163.1 °F; 164.8 K) [1112]
Boiling Point 66 °C (151 °F; 339 K) [1][2]

Solubility in Water

Miscible

[1](2]

Vapor Pressure

132 mmHg (17.6 kPa) at 20 °C

[1]

Viscosity

0.48 cP at 25 °C

[1]

Refractive Index (n_D)

1.4073 at 20 °C

[1]

Flash Point -14.4 °C (6 °F) [2]
Dielectric Constant 7.6 [1]
Dipole Moment 1.63 D (gas) [1]

Azeotropic Data

Tetrahydrofuran forms a positive azeotrope with water. A mixture of 95% THF and 5% water

by weight forms an azeotrope that boils at a lower temperature than pure THF.[6] This property

is crucial to consider during distillation processes aimed at drying the solvent.

Component B

Boiling Point of Azeotrope
(°C)

Weight % of THF

Water

63.4

95.55

Chemical Properties and Reactivity

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://solventis.net/products/others/tetrahydrofuran/
https://solventis.net/products/others/tetrahydrofuran/
https://www.fishersci.com/us/en/scientific-products/selection-guides/chemicals/tetrahydrofuran.html
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://solventis.net/products/others/tetrahydrofuran/
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://solventis.net/products/others/tetrahydrofuran/
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://solventis.net/products/others/tetrahydrofuran/
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://solventis.net/products/others/tetrahydrofuran/
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://solventis.net/products/others/tetrahydrofuran/
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.benchchem.com/product/b095107?utm_src=pdf-body
https://uploads-ssl.webflow.com/68374511d05b25723f5ebb85/6897a7e95e8df76859200343_33381673335.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While generally stable, THF participates in several important chemical reactions and presents
specific hazards that researchers must handle with care.[5]

Peroxide Formation

One of the most significant dangers associated with THF is its tendency to form explosive
peroxides upon exposure to air and light.[7][8][9] This is a free-radical chain reaction where
atmospheric oxygen reacts with THF, particularly at the alpha-carbon atom, to form 2-
hydroperoxytetrahydrofuran.[7][10] These peroxides can detonate violently when
concentrated by distillation or evaporation.[9][11] To mitigate this risk, commercial THF is often
supplied with an inhibitor, such as butylated hydroxytoluene (BHT), which acts as a free-radical
scavenger.[1][12]
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Caption: Mechanism of explosive peroxide formation in THF.

Cationic Ring-Opening Polymerization

In the presence of strong acids or Lewis acid catalysts, THF undergoes cationic ring-opening
polymerization.[3][13] This process yields polytetramethylene ether glycol (PTMEG), a linear
polyether.[3][13] PTMEG is a crucial component in the production of elastomeric polyurethane
fibers like Spandex.[2] The polymerization is initiated by the protonation or coordination of a
Lewis acid to the oxygen atom of the THF ring, forming an oxonium ion which is then
susceptible to nucleophilic attack by another THF molecule.[13][14]
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Caption: Cationic ring-opening polymerization of THF.

Role as a Grighard Reagent Solvent

THF is a popular solvent for reactions involving organometallic compounds, particularly
Grignard reagents (RMgX).[1][15] Unlike diethyl ether, THF is more basic and forms stronger
complexes with the magnesium ion (Mg?*), effectively solvating and stabilizing the Grignard
reagent.[1][16] This enhanced solvation facilitates the formation of the reagent and can
increase its reactivity in subsequent steps.[17][18] The oxygen atom in the THF ring donates its
lone pair of electrons to the magnesium atom.[16]
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Caption: Formation and solvation of a Grignard reagent in THF.
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Experimental Protocols

Standardized methods are employed to determine the physical properties of liquids like THF.
Below are generalized protocols for determining boiling point and density.

Protocol 1: Determination of Boiling Point by Distillation

This method is suitable for determining the boiling point of a pure liquid at atmospheric
pressure.[19]

Apparatus:

e Round-bottom flask

« Distillation head with a condenser
e Thermometer and adapter

¢ Receiving flask

e Heating mantle or sand bath
 Boiling chips

Procedure:

Place a small volume (e.g., 20-30 mL) of THF and a few boiling chips into the round-bottom
flask.

o Assemble the simple distillation apparatus. Ensure the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is distilling.[20]

» Begin circulating cold water through the condenser.

e Gently heat the flask. Observe the liquid and record the temperature when it begins to boill
and a steady drip of condensate is collected in the receiving flask.
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e The constant temperature observed during the distillation of the pure liquid is its boiling point.
[21]

» Record the atmospheric pressure, as boiling point is pressure-dependent.

Protocol 2: Determination of Density using a
Pychometer

A pycnometer (or specific gravity bottle) is a flask with a precise volume used to determine the
density of a liquid.

Apparatus:

e Pycnometer with a ground-glass stopper and capillary tube

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

THF sample

Deionized water (for calibration)

Procedure:

Thoroughly clean and dry the pycnometer and weigh it empty (m_empty).

 Fill the pycnometer with deionized water and place it in the constant temperature bath (e.qg.,
20.0 °C) until it reaches thermal equilibrium.

o Ensure the liquid level is at the calibration mark, drying any excess from the outside, and
weigh the pycnometer filled with water (m_water).

o Empty and dry the pycnometer completely.

« Fill the pycnometer with the THF sample, allow it to equilibrate in the water bath to the same
temperature, adjust the volume to the mark, and weigh it (m_THF).
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» Calculate the density of THF using the following formula:

Density_THF = [(m_THF - m_empty) / (m_water - m_empty)] * Density_water

(The density of water at the specific temperature must be known).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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